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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)morpholine
CAS No.: 25262-57-1
Cat. No.: B2712951

Get Quote

Executive Summary & Chemical Profile

This guide mandates the specific disposal workflow for 4-(3-Phenylpropyl)morpholine (CAS:
1005-42-1).[1] Unlike general organic waste, this compound presents specific challenges due
to its amine functionality, potential aquatic toxicity, and basicity.[1]

Critical Directive: This substance must never be disposed of down the drain.[2] It acts as a
fungicide analog (related to Fenpropimorph) and poses significant risks to aquatic ecosystems
and wastewater treatment biology.[1]

Chemical Identity & Properties
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Property Specification Relevance to Disposal

Unique identifier for waste

CAS Number 1005-42-1 _
manifests.[1]
Organic nitrogen content
Molecular Formula C13H19NO requires high-temp
incineration.[1]
Tertiary Amine (Morpholine Basic/Alkaline. Incompatible

Functional Group ] ] ) o
ring) with acids and oxidizers.[1]

) o ] Requires leak-proof secondary
Physical State Liquid (typically) ,
containment.[1]

Combustible; classify as "Non-
Flash Point >110°C (Estimated) RCRA Regulated" unless

mixed with flammables.[1]

Skin/Eye Irritant, Aquatic Requires full PPE; Zero-
Hazards o ] )
Toxicity discharge policy.[1]

Phase 1: Waste Characterization & Segregation

Proper segregation is the single most critical step to prevent accidental reactions (e.g.,
exotherms or toxic gas generation).

Segregation Logic
e Primary Stream:Organic Bases / Amines.[1]
e Strictly Incompatible:

o Strong Acids: Mixing with acids (e.g., HCI, H2SOa4) will cause an immediate exothermic
neutralization reaction.[1]

o Oxidizers: Reaction with strong oxidizers (e.g., Peroxides, Nitric Acid) can lead to ignition
or the formation of unstable N-oxides.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://pubchem.ncbi.nlm.nih.gov/compound/560201
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2712951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

o Halogenated Solvents: While generally miscible, it is best practice to keep amines
separate from halogenated waste to prevent potential alkylation reactions over long
storage periods.

Waste Stream Decision Tree

The following logic dictates the classification of your waste container.

Start: Waste Identification

Is the waste pure
4-(3-Phenylpropyl)morpholine?

Is it mixed with
other solvents?

'Yes

Identify Co-Solvent

DCM, Chloroform [Strong Acids/Oxidizers \ Acetone, Methanol, Ethano

Stream B: Organic Bases Stream C: High Hazard Stream A: Organic Bases

(Non-Halogenated)

(Halogenated) (Consult EHS)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-(3-Phenylpropyl)morpholine waste streams.[1]

Phase 2: Packaging & Labeling Protocols
Container Selection
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e Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]

o Why: HDPE is resistant to alkaline amines and physical impact. Glass is acceptable but
poses a breakage risk.

e Closure: Screw-top cap with a Teflon (PTFE) liner.[1]

o Why: Prevents vapor leakage and liner degradation from the amine.

Labeling Requirements

Every container must be labeled before the first drop of waste is added.

o Chemical Name: Write out "4-(3-Phenylpropyl)morpholine” fully.[1] Do not use
abbreviations like "3-PP-Morph."

e Hazard Checkboxes: Mark "Irritant” and "Toxic."
e pH Indication: Mark as "Basic" or "Alkaline" (pH > 7).
Phase 3: Disposal Methodology

Standard Disposal Route: Thermal Destruction

The only acceptable final disposal method for this compound is High-Temperature Incineration
at a licensed facility.[1]

e Mechanism: Incineration ensures the complete destruction of the morpholine ring and the
phenyl group, converting them into COz2, H20, and NOx (which are scrubbed).

¢ Prohibited Methods:

o Evaporation: Do not evaporate in a fume hood; vapors are irritating and environmentally
harmful.

o Sewer/Drain: Strictly prohibited due to aquatic toxicity.

Step-by-Step Handover
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Seal: Ensure cap is torqued tightly.[1]

Wipe: Clean the exterior of the container to remove any drips.

Manifest: Complete your institution's Hazardous Waste Manifest.

o Waste Code: If pure, use Non-Regulated (unless flammable solvent added).[1] If mixed
with flammable solvents, use D001 (Ignitable).[1]

Storage: Place in the "Organic Bases" satellite accumulation area until EHS pickup.

Phase 4: Emergency Contingencies
Spill Response (Small Scale <500 mL)

o Evacuate & Ventilate: Clear the immediate area.[3] Ensure the fume hood is active.[2]

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If outside a hood, a
respirator with organic vapor cartridges is recommended.[4]

e Containment: Use Vermiculite or Dry Sand.[1][5]

o Do NOT use: Paper towels (surface area promotes rapid evaporation) or sawdust
(combustible).[1]

o Cleanup:

o

Cover spill with absorbent.[5][6][7][8]

[e]

Scoop into a wide-mouth jar.

o

Label as "Spill Debris: 4-(3-Phenylpropyl)morpholine."[1]

[¢]

Clean surface with soap and water; collect rinsate.[9]

First Aid

o Skin Contact: Wash with soap and water for 15 minutes. Morpholine derivatives can
penetrate skin; do not use organic solvents (like ethanol) to wash, as they increase
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absorption.[1]

* Eye Contact: Rinse immediately for 15 minutes.[1][10][11] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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